Cas no 100757-05-9 (Benzoic acid,3,5-dinitro-,2-[1-[(dimethylamino)methyl]-1,2-dihydro-2-oxo-3H-indol-3-ylidene]hydrazide)

• Product name: Benzoic acid,3,5-dinitro-,2-[1-[(dimethylamino)methyl]-1,2-dihydro-2-oxo-3H-indol-3-ylidene]hydrazide
• CAS No: 100757-05-9
• MF: C₁₈H₁₆N₆O₆
• MW: 412.35624
• CID: 168550
• PubChem ID: 135537747

Benzoic acid,3,5-dinitro-,2-[1-[(dimethylamino)methyl]-1,2-dihydro-2-oxo-3H-indol-3-ylidene]hydrazide Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3,5-dinitro-,2-[1-[(dimethylamino)methyl]-1,2-dihydro-2-oxo-3H-indol-3-ylidene]hydrazide
• LogP
• N-[(E)-[1-[(dimethylamino)methyl]-2-oxoindol-3-ylidene]amino]-3,5-dinitrobenzamide
• Benzoic acid, 3,5-dinitro-, (1-((dimethylamino)methyl)-1,2-dihydro-2-oxo-3H-indol-3-ylidene)hydrazide
• 100757-05-9

• Inchi： InChI=1S/C18H16N6O6/c1-21(2)10-22-15-6-4-3-5-14(15)16(18(22)26)19-20-17(25)11-7-12(23(27)28)9-13(8-11)24(29)30/h3-9H,10H2,1-2H3,(H,20,25)/b19-16-
• InChI Key： HYANRTKOSKQYAL-MNDPQUGUSA-N
• SMILES： CN(CN1C(=O)/C(=N\NC(C2=CC([N+]([O-])=O)=CC([N+]([O-])=O)=C2)=O)/C2=CC=CC=C12)C

Computed Properties

• Exact Mass: 412.11328
• Monoisotopic Mass: 412.113132
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 722
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 157
• XLogP3: 3.4

Experimental Properties

• Density: 1.52
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.698
• PSA: 151.29
• LogP: 3.00510